Cas no 90532-01-7 (1-(bromomethyl)-3-(methylsulfanyl)benzene)
90532-01-7 structure
Product Name:1-(bromomethyl)-3-(methylsulfanyl)benzene
CAS No:90532-01-7
MF:C8H9BrS
MW:217.126060247421
MDL:MFCD24464838
CID:4664608
PubChem ID:69116790
Update Time:2024-03-01
1-(bromomethyl)-3-(methylsulfanyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- (3-(bromomethyl)phenyl)(methyl)sulfane
- Benzene, 1-(bromomethyl)-3-(methylthio)-
- 1-(bromomethyl)-3-(methylsulfanyl)benzene
-
- MDL: MFCD24464838
- Inchi: 1S/C8H9BrS/c1-10-8-4-2-3-7(5-8)6-9/h2-5H,6H2,1H3
- InChI Key: KXQGNTFIGUJDAS-UHFFFAOYSA-N
- SMILES: C1(CBr)=CC=CC(SC)=C1
Computed Properties
- Exact Mass: 215.96083g/mol
- Monoisotopic Mass: 215.96083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 95.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.4±0.1 g/cm3
- Boiling Point: 271.2±23.0 °C at 760 mmHg
- Flash Point: 117.8±22.6 °C
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
1-(bromomethyl)-3-(methylsulfanyl)benzene Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(bromomethyl)-3-(methylsulfanyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B870140-10mg |
1-(bromomethyl)-3-(methylsulfanyl)benzene |
90532-01-7 | 10mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B870140-50mg |
1-(bromomethyl)-3-(methylsulfanyl)benzene |
90532-01-7 | 50mg |
$ 230.00 | 2022-06-06 | ||
| TRC | B870140-100mg |
1-(bromomethyl)-3-(methylsulfanyl)benzene |
90532-01-7 | 100mg |
$ 340.00 | 2022-06-06 | ||
| Enamine | EN300-270374-0.05g |
1-(bromomethyl)-3-(methylsulfanyl)benzene |
90532-01-7 | 94% | 0.05g |
$212.0 | 2023-09-11 | |
| Enamine | EN300-270374-0.1g |
1-(bromomethyl)-3-(methylsulfanyl)benzene |
90532-01-7 | 94% | 0.1g |
$317.0 | 2023-09-11 | |
| Enamine | EN300-270374-0.25g |
1-(bromomethyl)-3-(methylsulfanyl)benzene |
90532-01-7 | 94% | 0.25g |
$452.0 | 2023-09-11 | |
| Enamine | EN300-270374-0.5g |
1-(bromomethyl)-3-(methylsulfanyl)benzene |
90532-01-7 | 94% | 0.5g |
$713.0 | 2023-09-11 | |
| Enamine | EN300-270374-1.0g |
1-(bromomethyl)-3-(methylsulfanyl)benzene |
90532-01-7 | 94% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-270374-2.5g |
1-(bromomethyl)-3-(methylsulfanyl)benzene |
90532-01-7 | 94% | 2.5g |
$1791.0 | 2023-09-11 | |
| Enamine | EN300-270374-5.0g |
1-(bromomethyl)-3-(methylsulfanyl)benzene |
90532-01-7 | 94% | 5.0g |
$2650.0 | 2023-02-28 |
1-(bromomethyl)-3-(methylsulfanyl)benzene Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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